Cas no 1891319-79-1 ((4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol)

• Product Name: (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol
• CAS No: 1891319-79-1
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5921467
• PubChem ID: 117276394
• Update Time: 2025-05-20

(4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol
• 1H-Indene-5-methanol, 4-fluoro-2,3-dihydro-
• EN300-28343281
• 1891319-79-1

• Inchi： 1S/C10H11FO/c11-10-8(6-12)5-4-7-2-1-3-9(7)10/h4-5,12H,1-3,6H2
• InChI Key： BUALKVLUMRSMJV-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=C(CO)C=C2)CC1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±40.0 °C(Predicted)
• pka: 14.03±0.10(Predicted)

Additional information on (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol

Introduction to (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol (CAS No. 1891319-79-1)

The compound (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol, with CAS number 1891319-79-1, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indenols, which are derivatives of indene—a bicyclic aromatic hydrocarbon. The presence of a fluorine atom at the 4-position and a hydroxymethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

The synthesis of (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol typically involves multi-step processes that combine principles of aromatic substitution, reduction, and oxidation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The physical properties of (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol include a melting point of approximately 65°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in solution-phase reactions. The compound exhibits fluorescence under UV light due to its conjugated π-system, making it a potential candidate for fluorescent probe applications in biochemistry.

The chemical reactivity of (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol is influenced by the electron-withdrawing fluorine atom and the hydroxymethyl group. These functional groups enable participation in nucleophilic substitutions, Michael additions, and other conjugate addition reactions. Recent studies have highlighted its utility as a building block for constructing complex natural product analogs and bioactive molecules.

In terms of applications, (4-fluoro-2,3-dihydro-1H-inden-5-yl)methanol has found utility in the synthesis of heterocyclic compounds, which are often key intermediates in drug development. For instance, it has been employed in the construction of quinoline derivatives with potential anti-cancer activity. Additionally, its chiral center makes it a valuable substrate for enantioselective catalysis, contributing to the growing field of asymmetric synthesis.

Recent research advancements have focused on optimizing the synthesis and exploring novel applications of (4-fluoro-2,3-dihydro-1H-inden-5-yllmethanol. For example, scientists have developed microwave-assisted protocols that significantly reduce reaction times while maintaining high yields. Furthermore, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes.

In conclusion, (4-fluoro -2 , 3 -dihydro - 1 H -inden -5 -yl ) methanol ( CAS No . 1891319 -79 - 1 ) stands as a versatile and intriguing molecule with promising prospects in organic synthesis and pharmaceutical research. Its unique structure and reactivity continue to inspire innovative approaches in chemical science.